(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C17H16F2N6OS/c18-13-4-3-12(10-14(13)19)25-16(20-21-22-25)11-23-5-7-24(8-6-23)17(26)15-2-1-9-27-15/h1-4,9-10H,5-8,11H2
• InChI Key: PXNJMJXUYXLLPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC(=C(C=C3)F)F)C(=O)C4=CC=CS4
• Molecular Formula: C17H16F2N6OS
• Molecular Weight: 390.4 g/mol
• CAS No.: 1040677-61-9

Description

The compound (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone is a heterocyclic molecule featuring a piperazine core substituted with a thiophen-2-yl methanone group and a tetrazole ring bearing a 3,4-difluorophenyl substituent. The tetrazole moiety is a bioisostere for carboxylic acids, enhancing metabolic stability and binding affinity in medicinal chemistry contexts .

Biological Activity

The compound (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanism of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{14}F_2N_6O$ with a molecular weight of 344.32 g/mol. The structure features a tetrazole ring, a piperazine moiety, and a thiophene group, which are crucial for its biological activity.

Property	Value
Molecular Formula	$C_{16}H_{14}F_2N_6O$
Molecular Weight	344.32 g/mol
Structure	Chemical Structure

The biological activity of this compound is largely attributed to its interaction with specific molecular targets such as enzymes and receptors. The tetrazole ring enhances binding affinity to active sites, while the difluorophenyl and thiophene groups contribute to the stability and specificity of the compound's action.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit certain enzymes involved in disease pathways.
• Receptor Modulation : It can modulate receptor activity, potentially influencing cellular signaling pathways.

Biological Activity

Research indicates that this compound exhibits antibacterial and anticancer properties. Below are some significant findings:

Antibacterial Activity

Studies have shown that derivatives of compounds containing tetrazole and thiophene exhibit notable antibacterial properties against resistant strains of bacteria. For instance:

• The compound demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli, with Minimum Inhibitory Concentration (MIC) values ranging from 8 to 32 µg/mL .

Anticancer Activity

The anticancer potential has been evaluated through various assays:

• Cell Line Studies : In vitro studies have shown that the compound exhibits cytotoxic effects against several cancer cell lines including:
  • MCF-7 (breast cancer) : IC50 values around 0.28 µg/mL.
  • HCT116 (colon cancer) : IC50 values approximately 3.29 µg/mL .

These results suggest that the compound selectively inhibits cancer cell growth while sparing normal cells.

Case Studies

• Study on Immune Modulation : A study involving mouse splenocytes demonstrated that the compound could rescue immune cells from apoptosis in the presence of PD-L1, indicating potential as an immunotherapeutic agent .
• Antimicrobial Efficacy : A comparative study highlighted the effectiveness of the compound against multi-drug resistant bacterial strains, suggesting its role as a lead candidate for antibiotic development .

Comparison with Similar Compounds

Key Comparisons:

Compound Name	Substituents on Tetrazole	Piperazine Substituent	Heterocyclic Group	Evidence Source
Target Compound	3,4-Difluorophenyl	Thiophen-2-yl methanone	Tetrazole	N/A
1-(4-((1-(4-Fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone	4-Fluorophenyl	Thiophen-2-yl ethanone	Tetrazole
(4-{(2-Fluorophenyl)[1-(tetrahydro-2-furanylmethyl)-1H-tetrazol-5-yl]methyl}-1-piperazinyl)(2-furyl)methanone	2-Fluorophenyl + tetrahydrofuranmethyl	2-Furyl methanone	Tetrazole
1-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)-4-(thiophen-2-yl)butan-1-one	3-Chloro-5-(trifluoromethyl)pyridinyl	Thiophen-2-yl butanone	None

Structural Insights :

• Heterocyclic Linkers : Replacing thiophene with furan (as in ) reduces electron-richness, which could alter binding to targets reliant on sulfur-mediated interactions.
• Chain Length: The methanone group in the target compound offers rigidity compared to ethanone () or butanone (), possibly affecting conformational flexibility and target engagement.

Common Strategies:

• Tetrazole-Thiol Coupling: Analogous to procedures in , the target compound may be synthesized via nucleophilic substitution between a brominated ketone (e.g., 2-bromo-1-(piperazin-1-yl)methanone) and a tetrazole-thiol derivative under basic conditions (e.g., triethylamine in ethanol).

Comparison with :

• The synthesis of 5-((2-((4-chlorobenzyl)oxy)-2-(4-chlorophenyl)ethyl)thio)-1H-tetrazole derivatives () employs PEG-400 and bleaching earth clay as catalysts, suggesting that similar conditions might apply for introducing the tetrahydrofuranmethyl group in analogs like .

Physicochemical and Pharmacological Properties

Inferred Properties:

Property	Target Compound	4-Fluorophenyl Analog	Pyridinyl Butanone Analog
Molecular Weight	~430 g/mol	~420 g/mol	~450 g/mol
LogP	~3.5 (estimated)	~3.2	~4.0
Solubility	Moderate (piperazine basicity)	Moderate	Low (due to trifluoromethyl)
Metabolic Stability	High (tetrazole bioisostere)	High	Moderate (lack of tetrazole)

Key Observations :

• The trifluoromethyl group in increases hydrophobicity but may reduce aqueous solubility, whereas the target compound’s difluorophenyl balance hydrophobicity and polarity.
• Piperazine derivatives generally exhibit improved solubility via salt formation, critical for oral bioavailability .